3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid

• Molecular Formula: C14H9N3O3
• Molecular Weight: 267.24 g/mol
• IUPAC Name: 3-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)benzoic acid
• InChI: InChI=1S/C14H9N3O3/c18-14(19)10-4-1-3-9(7-10)13-16-12(17-20-13)11-5-2-6-15-8-11/h1-8H,(H,18,19)
• InChI Key: AEKSGXNBMCUDHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=NC(=NO2)C3=CN=CC=C3

Description

3-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)benzoic Acid is a useful research compound. Its molecular formula is C14H9N3O3 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of the product of Example 45 (180 mg, 0.56 mmol) in methylene chloride (5 mL) was stirred with trifluoroacetic acid (1 mL) at room temperature for 4 hours. It was then concentrated and the residue was stirred in water (15 mL) for 1 hour. The precipitate was collected by filtration and dried to give the title compound. 1H NMR (300 MHz, DMSO-d6) δ 7.66 (ddd, J=7.9, 4.8, 0.8 Hz, 1 H), 7.83 (t, J=7.5 Hz, 1 H), 8.28 (ddd, J=8.0, 1.5, 1.2 Hz, 1 H), 8.42-8.51 (m, 2 H), 8.70 (t, J=1.6 Hz, 1 H), 8.83 (dd, J=5.0, 1.8 Hz, 1 H), 9.28 (dd, J=2.2, 1.0 Hz, 1 H) ppm; MS (DCI/NH3) m/z 268 (M+H)+.